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Compound of Interest

Compound Name: 2-Pyridylacetonitrile

Cat. No.: B1294559

Essential Safety Protocols for Handling 2-
Pyridylacetonitrile

For Researchers, Scientists, and Drug Development Professionals

Handling 2-Pyridylacetonitrile requires stringent safety measures due to its significant health
hazards. This guide provides essential, immediate safety and logistical information, including
detailed personal protective equipment (PPE) requirements, operational plans, and disposal
protocols to ensure the well-being of laboratory personnel and environmental protection.

Hazard Summary

2-Pyridylacetonitrile is classified as a highly toxic substance. It is fatal if swallowed, fatal in
contact with skin, and fatal if inhaled.[1][2] It is also known to cause serious skin and eye
irritation and may lead to respiratory irritation.[1][3][4] Therefore, adherence to the following
safety protocols is mandatory.

Chemical and Physical Properties

The following table summarizes key quantitative data for 2-Pyridylacetonitrile.
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Property Value Source
CAS Number 2739-97-1 [1][4][5]
Molecular Formula C7HeNz2 [2][41[5]
Molecular Weight 118.14 g/mol [2][5]
White or Colorless to Yellow to
Appearance Orange powder to lump to [2]
clear liquid
Melting Point 23-25°C [1]
Boiling Point 76-77 °C at 2 mmHg [1][5]
Density 1.059 g/mL at 25 °C [5]
Flash Point 93-94 °C (closed cup) [1][5]
LD50 Oral (Rat) 166 mg/kg [1]
LD50 Dermal (Rat) 68 mg/kg [1]

Personal Protective Equipment (PPE) Protocol

A comprehensive PPE strategy is critical. The selection of PPE must be based on a thorough

risk assessment of the specific procedures being performed.

Mandatory PPE Ensemble

e Eye and Face Protection:

o Wear safety glasses with side-shields conforming to EN166 (EU) or NIOSH (US)

standards.[4]

o In situations with a higher risk of splashing, a face shield is required in addition to safety

glasses.[5]

e Hand Protection:
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o Wear impervious, chemical-resistant gloves.[4] Gloves must be inspected for integrity
before each use.

o Follow proper glove removal technique (without touching the glove's outer surface) to
prevent skin contact.[6]

o Dispose of contaminated gloves immediately after use as hazardous waste.[6]

o Skin and Body Protection:
o Wear a lab coat or impervious clothing to prevent skin contact.[4]

o All contaminated clothing must be removed immediately and decontaminated before
reuse.[2][4]

» Respiratory Protection:

o All handling should occur in a well-ventilated area, preferably a certified chemical fume
hood.[1][4][7]

o If ventilation is inadequate or there is a risk of generating dust or aerosols, a NIOSH-
approved respirator with an appropriate filter (e.g., type ABEK (EN14387) or P95/P1
particle respirator) is mandatory.[5][6]

Operational and Disposal Plans
Step-by-Step Handling Protocol

e Preparation: Before handling, ensure a certified chemical fume hood is operational. An
emergency eyewash station and safety shower must be accessible within the immediate
work area.[1][7]

» Handling: Avoid all contact with skin, eyes, and clothing.[1] Do not breathe dust, fumes, or
vapors.[1][2]

» Hygiene: Wash hands thoroughly with soap and water after handling and before breaks.[1][4]
Do not eat, drink, or smoke in the laboratory area where the chemical is being used.[1][2]
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» Storage: Store 2-Pyridylacetonitrile in a cool, dry, and well-ventilated area in a tightly
closed container, away from incompatible substances and sources of ignition.[1][2][4][7] The
storage area should be locked.[1][4]

Spill and Decontamination Protocol

e Evacuate: In case of a spill, immediately evacuate all non-essential personnel from the area.

[4]
o Ventilate: Ensure the area is well-ventilated.

o Containment: For small spills, use an inert absorbent material like vermiculite, dry sand, or
earth to contain the substance.[8] Avoid creating dust.[4][6]

o Collection: Carefully scoop the absorbed material into a suitable, labeled, and closed
container for hazardous waste disposal.[1][4][8]

o Decontamination: Wash the spill area thoroughly with soap and copious amounts of water.[8]
All cleaning materials must be disposed of as hazardous waste.[8]

Waste Disposal Plan

o Waste Segregation: All materials contaminated with 2-Pyridylacetonitrile, including the
chemical itself, empty containers, and used PPE, must be treated as hazardous waste.[8]

o Containerization: Collect waste in a clearly labeled, sealed, and chemically compatible
container.[7][8]

» Disposal: Arrange for the disposal of hazardous waste through a licensed and approved
waste disposal company.[1][6][8] Do not dispose of it in drains or the general trash.[1][4]

Visual Workflow for Handling 2-Pyridylacetonitrile

The following diagram outlines the critical decision-making and operational workflow for safely
handling 2-Pyridylacetonitrile.
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Caption: Workflow for the safe handling and disposal of 2-Pyridylacetonitrile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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